tert-butyl N-(4-cyano-2-hydroxybutyl)carbamate
Overview
Description
Tert-butyl N-(4-cyano-2-hydroxybutyl)carbamate (TNHC) is an organic compound belonging to the class of carbamates. It is a colorless solid with a molecular weight of 214.27 g/mol and a melting point of 65-67 °C. TNHC is synthesized through a reaction between tert-butyl alcohol and 4-cyano-2-hydroxybutanoyl chloride. TNHC has a wide range of uses in the scientific and industrial fields, including as a reagent for organic synthesis, a catalyst for oxidation reactions, and a substrate for bioconjugation reactions.
Mechanism of Action
Tert-butyl N-(4-cyano-2-hydroxybutyl)carbamate acts as a catalyst for oxidation reactions by forming a covalent bond with an electron-rich species, such as an alcohol or an aldehyde. The covalent bond enables the electron-rich species to be oxidized by a strong oxidizing agent, such as an acid or a base. This compound also acts as a substrate for bioconjugation reactions, binding to functional groups on proteins or other molecules to form covalent bonds.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In particular, this compound has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. Additionally, this compound has been shown to inhibit the activity of certain proteins involved in cell signaling pathways. This compound has also been shown to have anti-inflammatory and anti-allergic effects.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(4-cyano-2-hydroxybutyl)carbamate has several advantages and limitations when used in laboratory experiments. One advantage of this compound is its low cost and availability. Additionally, this compound is relatively stable, making it suitable for use in a variety of laboratory experiments. However, this compound is also highly toxic, and should be handled with caution. Additionally, this compound has a limited shelf-life and should be stored in a cool, dry place.
Future Directions
In the future, tert-butyl N-(4-cyano-2-hydroxybutyl)carbamate could be used to develop new drugs and other compounds. Additionally, this compound could be used to develop new catalysts for oxidation reactions, as well as new bioconjugation reactions. Furthermore, this compound could be used to develop new polymers and polypeptides. Finally, this compound could be used to develop new methods for drug delivery and drug targeting.
Synthesis Methods
Tert-butyl N-(4-cyano-2-hydroxybutyl)carbamate is synthesized through a reaction between tert-butyl alcohol and 4-cyano-2-hydroxybutanoyl chloride. The reaction is carried out in aqueous solution in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at temperatures of 60-90 °C. The reaction is exothermic and yields a product with a yield of 95-98%.
Scientific Research Applications
Tert-butyl N-(4-cyano-2-hydroxybutyl)carbamate is widely used in scientific research and industrial applications. It is used as a reagent for organic synthesis, a catalyst for oxidation reactions, and a substrate for bioconjugation reactions. This compound is also used to prepare polymers, polypeptides, and other organic compounds. Additionally, this compound is used as a catalyst in the production of polyurethanes and polyesters.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(4-cyano-2-hydroxybutyl)carbamate can be achieved through a multi-step reaction pathway.", "Starting Materials": [ "tert-butyl carbamate", "4-cyano-2-hydroxybutyl chloride", "triethylamine", "dichloromethane", "sodium bicarbonate", "water", "ethyl acetate", "magnesium sulfate", "sodium sulfate", "activated carbon", "methanol" ], "Reaction": [ "Step 1: tert-butyl carbamate is reacted with 4-cyano-2-hydroxybutyl chloride in the presence of triethylamine and dichloromethane to form tert-butyl N-(4-cyano-2-hydroxybutyl)carbamate.", "Step 2: The reaction mixture is washed with a solution of sodium bicarbonate and water to remove any unreacted starting materials and byproducts.", "Step 3: The organic layer is separated and dried over magnesium sulfate and sodium sulfate.", "Step 4: The solvent is removed under reduced pressure to obtain a crude product.", "Step 5: The crude product is purified by column chromatography using ethyl acetate as the eluent.", "Step 6: The purified product is dried over activated carbon and recrystallized from methanol to obtain tert-butyl N-(4-cyano-2-hydroxybutyl)carbamate as a white solid." ] } | |
CAS RN |
2353806-61-6 |
Molecular Formula |
C10H18N2O3 |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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